2-(5-chloro-2-methylphenyl)-4-(2,5-dimethylbenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(5-chloro-2-methylphenyl)-4-[(2,5-dimethylphenyl)methyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C23H21ClN2O3S/c1-15-8-9-16(2)18(12-15)14-25-20-6-4-5-7-22(20)30(28,29)26(23(25)27)21-13-19(24)11-10-17(21)3/h4-13H,14H2,1-3H3
• InChI Key: HOXLEXVMZLODIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C3=CC=CC=C3S(=O)(=O)N(C2=O)C4=C(C=CC(=C4)Cl)C
• Molecular Formula: C23H21ClN2O3S
• Molecular Weight: 440.9 g/mol
• CAS No.: 893787-72-9

Description

2-(5-chloro-2-methylphenyl)-4-(2,5-dimethylbenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C23H21ClN2O3S and its molecular weight is 440.94. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

The synthesis and reactivity of benzothiadiazine derivatives, including similar structures to the compound , have been widely studied. These compounds exhibit a range of chemical behaviors depending on the conditions, leading to the formation of novel heterocyclic systems and potentially biologically active molecules. For instance, the chlorination of heterocyclic sulfonhydrazones has been explored, demonstrating the formation of diverse chemical structures through reactions involving chlorosulfonylmethylene(dimethyl)ammonium chloride, highlighting efficient methods to generate sulfene derivatives (Prajapati et al., 1993)[https://consensus.app/papers/method-generation-sulfene-thioformaldehyde-dioxide-prajapati/a062702ffb9a5588a5f98f5655ea7415/?utm_source=chatgpt].

Antioxidant and Antibacterial Activities

Research has also been conducted on the synthesis of novel N'-arylmethylidene derivatives of benzothiadiazines, demonstrating potential antioxidant and antibacterial activities. These studies suggest that the manipulation of the benzothiadiazine core can lead to compounds with significant biological activities, providing a foundation for further exploration in pharmaceutical applications (Ahmad et al., 2010)[https://consensus.app/papers/activities-novel-narylmethylidene23-4dimethyl5-ahmad/7ff8a31d24c65de29873a6d29fc6a38a/?utm_source=chatgpt].

Environmental Impact and Detection

The environmental impact of benzothiadiazine derivatives has been assessed, with methodologies developed for the determination of these compounds and their transformation products in environmental waters. Such studies are crucial for understanding the persistence and behavior of these chemicals in nature, potentially guiding regulatory and cleanup efforts (Laganà et al., 2002)[https://consensus.app/papers/occurrence-determination-herbicides-transformation-laganà/fd3ac2705e765eeaae5df4314e7bb3ff/?utm_source=chatgpt].

Novel Synthetic Pathways

Innovative synthetic pathways for benzothiadiazine derivatives have been established, opening new avenues for the development of compounds with tailored properties for specific applications. This includes the exploration of Curtius rearrangement for the preparation of 2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxides, showcasing the versatility and potential of these compounds in synthetic chemistry (Ivanova et al., 2012)[https://consensus.app/papers/novel-method-preparation-2h124benzothiadiazin34hone-ivanova/dfcb18a378a052c58e5f4cec02224d44/?utm_source=chatgpt].